Cas no 941961-86-0 (2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• CAS No: 941961-86-0
• MF: C₂₂H₂₂N₄O₄S₂
• MW: 470.564482212067
• CID: 5924704
• PubChem ID: 16898948
• Update Time: 2025-07-14

2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• 941961-86-0
• N-(3-acetamidophenyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
• 2-[(4-{[(3-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-methoxyphenyl)acetamide
• AKOS024640959
• F2335-0439
• 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C22H22N4O4S2/c1-14(27)23-15-5-3-6-16(9-15)24-20(28)11-18-12-31-22(26-18)32-13-21(29)25-17-7-4-8-19(10-17)30-2/h3-10,12H,11,13H2,1-2H3,(H,23,27)(H,24,28)(H,25,29)
• InChI Key： PSURYWSOIKYDBS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(=O)C)=C1)(=O)CC1=CSC(SCC(NC2=CC=CC(OC)=C2)=O)=N1

Computed Properties

• Exact Mass: 470.10824754g/mol
• Monoisotopic Mass: 470.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 163Ų

Additional information on 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide

2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide (CAS No. 941961-86-0): A Comprehensive Overview

2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide (CAS No. 941961-86-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of thiazole and acetamide, and it exhibits a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide is characterized by a thiazole ring, an acetamide group, and a methoxyphenyl moiety. These structural features provide the compound with a diverse range of chemical properties and biological activities. The thiazole ring, in particular, is known for its ability to enhance the stability and bioavailability of the molecule, making it an attractive scaffold for drug design.

Recent studies have focused on the pharmacological properties of 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is believed to be mediated through the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide has also been investigated for its antimicrobial activity. Preliminary studies have demonstrated that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This antimicrobial effect is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes.

The potential therapeutic applications of 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide extend beyond anti-inflammatory and antimicrobial activities. Research has also explored its anticancer properties. In vitro studies using various cancer cell lines have shown that the compound can induce apoptosis and inhibit cell proliferation. These effects are thought to be mediated through the activation of caspase-dependent pathways and the suppression of oncogenic signaling.

To further understand the mechanisms underlying the biological activities of 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide, several in silico studies have been conducted. Molecular docking simulations have revealed that the compound can bind to key target proteins involved in inflammation, microbial infection, and cancer. These findings provide valuable insights into the structure-activity relationships (SARs) of the molecule and guide future drug optimization efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. However, more extensive studies are needed to fully assess its therapeutic potential and identify any potential side effects.

In conclusion, 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide (CAS No. 941961-86-0) is a promising compound with a wide range of biological activities. Its unique chemical structure and multifaceted pharmacological properties make it a valuable candidate for further research and development in various therapeutic areas. As ongoing studies continue to unravel its mechanisms of action and clinical applications, this compound holds significant potential for improving patient outcomes in multiple disease conditions.